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Compound of Interest

Compound Name: 2-Fluorophenyl isothiocyanate

Cat. No.: B1581804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 38985-64-7 Molecular Formula: C₇H₄FNS Synonyms: o-Fluorophenyl

isothiocyanate, Benzene, 1-fluoro-2-isothiocyanato-

This technical guide provides an in-depth overview of 2-Fluorophenyl isothiocyanate, a

versatile chemical intermediate with significant applications in pharmaceutical development,

agricultural chemistry, and biochemical research.[1] This document details its chemical and

physical properties, synthesis methodologies, reactivity, and key applications, presenting data

in a structured format for ease of reference.

Chemical and Physical Properties
2-Fluorophenyl isothiocyanate is a colorless to light yellow liquid.[2] Its fundamental

properties are summarized in the table below, compiled from various chemical data sources.
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Property Value Unit Source

Molecular Weight 153.18 g/mol [3][4][5]

Density 1.248 g/mL at 25 °C

Boiling Point 104 °C at 8 mmHg [2]

Normal Boiling Point

(Tboil)
339.00 K [3]

Flash Point 97 °C (closed cup)

Refractive Index

(n20/D)
1.6254

LogP (Octanol/Water

Partition Coeff.)
2.560 [3]

Water Solubility

(log10WS)
-2.72 mol/L [3]

Appearance
Colorless to light

yellow clear liquid
[2]

Synthesis and Manufacturing
The synthesis of 2-Fluorophenyl isothiocyanate, like other isothiocyanates, can be achieved

through several methods, primarily starting from the corresponding primary amine, 2-

fluoroaniline.[6] Two common industrial and laboratory-scale methods are the triphosgene-

mediated synthesis and reactions involving carbon disulfide.[7]

General Synthesis Workflow
The most prevalent synthetic routes involve the conversion of the primary amine (2-

fluoroaniline) into a reactive intermediate, which is then transformed into the isothiocyanate.
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General Synthesis of 2-Fluorophenyl Isothiocyanate
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Caption: General workflow for synthesizing 2-Fluorophenyl Isothiocyanate from 2-

fluoroaniline.

Experimental Protocols
Detailed experimental procedures are crucial for the successful synthesis of 2-Fluorophenyl
isothiocyanate. Below are generalized protocols based on established methods for

isothiocyanate synthesis.

1. Synthesis via Dithiocarbamate Salt Intermediate (using Carbon Disulfide)

This is a widely used method due to its avoidance of highly toxic reagents like thiophosgene.[7]

[8]

Step 1: Formation of Dithiocarbamate Salt: 2-fluoroaniline is reacted with carbon disulfide

(CS₂) in the presence of a base (e.g., triethylamine or aqueous potassium carbonate) to form

an in-situ dithiocarbamate salt.[7][9]
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Step 2: Desulfurylation: The intermediate salt is then treated with a desulfurylating agent. A

variety of reagents can be used, including cyanuric chloride (TCT), tosyl chloride, or ethyl

chloroformate, to induce elimination and form the final isothiocyanate product.[7][8][9] The

reaction is typically performed at low temperatures (e.g., 0 °C) to control reactivity.[9]

Work-up and Purification: The reaction mixture is then worked up, often involving extraction

with an organic solvent and subsequent purification by distillation or chromatography to yield

pure 2-Fluorophenyl isothiocyanate.

2. Triphosgene-Mediated Synthesis

This method is often preferred for laboratory-scale preparations as it uses triphosgene, a solid

and safer alternative to gaseous phosgene.

Reaction Setup: 2-fluoroaniline is dissolved in an anhydrous solvent under an inert

atmosphere.

Reagent Addition: Triphosgene is added to the solution, typically under mild conditions.

Reaction Progression: The reaction proceeds to form the isothiocyanate. Strict anhydrous

conditions are critical to prevent the formation of byproducts due to the moisture sensitivity of

the reagents and intermediates.

Isolation: The product is isolated through standard work-up and purification techniques.

Reactivity and Chemical Behavior
The isothiocyanate functional group (-N=C=S) is an electrophilic moiety, making 2-
Fluorophenyl isothiocyanate reactive towards nucleophiles. Its most significant reaction is

with primary and secondary amines to form substituted thiourea derivatives.[10][11] This

reactivity is fundamental to its application in medicinal chemistry and materials science.[1][2]
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Reactivity with Primary Amines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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